Cas no 1805369-30-5 (Methyl 4-amino-2-(difluoromethyl)-3-nitropyridine-5-carboxylate)

• Product Name: Methyl 4-amino-2-(difluoromethyl)-3-nitropyridine-5-carboxylate
• CAS No: 1805369-30-5
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4855923
• Update Time: 2025-05-21

Methyl 4-amino-2-(difluoromethyl)-3-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(difluoromethyl)-3-nitropyridine-5-carboxylate

• Inchi： 1S/C8H7F2N3O4/c1-17-8(14)3-2-12-5(7(9)10)6(4(3)11)13(15)16/h2,7H,1H3,(H2,11,12)
• InChI Key： HWSVERHLBFLOEZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C(=O)OC)=CN=1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.1
• Topological Polar Surface Area: 111

Additional information on Methyl 4-amino-2-(difluoromethyl)-3-nitropyridine-5-carboxylate

Methyl 4-Amino-2-(Difluoromethyl)-3-Nitropyridine-5-Carboxylate: A Comprehensive Overview

Methyl 4-Amino-2-(Difluoromethyl)-3-Nitropyridine-5-Carboxylate is a highly specialized organic compound with the CAS number 1805369-30-5. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5. Specifically, the molecule features a difluoromethyl group at position 2, a nitro group at position 3, an amino group at position 4, and a methyl ester group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and applications.

The synthesis of Methyl 4-Amino-2-(Difluoromethyl)-3-Nitropyridine-5-Carboxylate involves a series of carefully designed reactions. Typically, the starting material is a pyridine derivative with appropriate functional groups. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or alkylation reactions, while the nitro group is introduced via nitration using mixed acid systems. The amino group is introduced through reduction or substitution reactions, depending on the starting material. Finally, the methyl ester group is introduced through esterification or transesterification reactions. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential applications of Methyl 4-Amino-2-(Difluoromethyl)-3-Nitropyridine-5-Carboxylate in various fields. In pharmaceutical chemistry, this compound has been explored as a precursor for bioactive molecules with potential anti-inflammatory and anticancer properties. The presence of the nitro group and amino group in the molecule provides opportunities for further functionalization to enhance bioavailability and target specificity. Additionally, the difluoromethyl group introduces fluorine atoms into the molecule, which are known to enhance pharmacokinetic properties such as lipophilicity and metabolic stability.

In agrochemical research, this compound has been investigated as a lead molecule for herbicides and insecticides. The pyridine ring system is known for its versatility in interacting with biological targets, and the substituents on this compound further enhance its potential as a selective bioactive agent. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various agricultural pests and weeds without significant toxicity to non-target organisms.

The electronic properties of Methyl 4-Amino-2-(Difluoromethyl)-3-Nitropyridine-5-Carboxylate make it an interesting candidate for applications in materials science. The presence of electron-withdrawing groups such as the nitro group and electron-donating groups such as the amino group creates a balance in electron distribution within the pyridine ring. This balance can be exploited in designing materials with specific electronic properties for use in optoelectronics and sensors.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that this compound undergoes degradation under specific environmental conditions, such as UV light exposure or microbial action. However, further research is needed to fully understand its persistence and potential impact on ecosystems.

In conclusion, Methyl 4-Amino-2-(Difluoromethyl)-3-Nitropyridine-5-Carboxylate (CAS No: 1805369-30-5) is a versatile compound with significant potential in various fields of chemistry. Its unique structure allows for diverse applications in pharmaceuticals, agrochemicals, and materials science. Continued research into its synthesis, properties, and applications will undoubtedly uncover new opportunities for its use in addressing global challenges in health and agriculture.